2-[2-(benzyloxy)-3,5-diiodobenzylidene]-1-benzothiophen-3(2H)-one

• IUPAC Name: (2Z)-2-[(3,5-diiodo-2-phenylmethoxyphenyl)methylidene]-1-benzothiophen-3-one
• InChI: InChI=1S/C22H14I2O2S/c23-16-10-15(11-20-21(25)17-8-4-5-9-19(17)27-20)22(18(24)12-16)26-13-14-6-2-1-3-7-14/h1-12H,13H2/b20-11-
• InChI Key: MYUBDNNWTWUBOZ-JAIQZWGSSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2I)I)C=C3C(=O)C4=CC=CC=C4S3
• Isomeric SMILES: C1=CC=C(C=C1)COC2=C(C=C(C=C2I)I)/C=C\3/C(=O)C4=CC=CC=C4S3
• Molecular Formula: C22H14I2O2S
• Molecular Weight: 596.2 g/mol

Description

The compound “2-[2-(benzyloxy)-3,5-diiodobenzylidene]-1-benzothiophen-3(2H)-one” is a complex organic molecule. It contains a benzothiophenone core, which is a type of aromatic ketone with a sulfur atom incorporated into the ring structure. The molecule also has a benzyloxy group and two iodine atoms attached to the benzylidene moiety.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of aromatic rings (benzene and benzothiophene), a carbonyl group (indicative of a ketone), a benzyloxy group, and iodine atoms attached to the benzylidene moiety.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. For instance, the benzyloxy group could undergo oxidation reactions. The iodine atoms might make the molecule susceptible to nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of iodine atoms might increase its molecular weight and influence its reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use, which is not specified. If it’s intended for use as a drug, the mechanism would depend on the biological target. If it’s intended for use in materials science, the mechanism might involve its interactions with other substances in a material.

Future Directions

The future directions for this compound would depend on its intended applications. It could potentially be explored for use in pharmaceuticals, materials science, or other fields.